Cas no 372120-77-9 (2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene
• CAS No: 372120-77-9
• MF: C₈H₅Br₂F₃
• MW: 317.928511381149
• MDL: MFCD13185413
• CID: 830639
• PubChem ID: 18000985
• Update Time: 2025-08-03

2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene
• 3-BROMO-4-TRIFLUOROMETHYLBENZYL BROMIDE
• AGN-PC-01NPV9
• AK-94379
• AM83004
• ANW-60533
• CTK8B8511
• SureCN669905
• MFCD13185413
• SCHEMBL669905
• XPA12077
• 372120-77-9
• DTXSID90592388
• CL8713
• AS-46084
• 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene, 2-Bromo-4-(bromomethyl)benzotrifluoride
• DB-010040
• AKOS016003172
• 3-Bromo-4-(trifluoromethyl)benzyl bromide

• MDL： MFCD13185413
• Inchi： 1S/C8H5Br2F3/c9-4-5-1-2-6(7(10)3-5)8(11,12)13/h1-3H,4H2
• InChI Key： LILRRORFROBNDB-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 317.86896g/mol
• Monoisotopic Mass: 315.87101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene

Comprehensive Overview of 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene (CAS No. 372120-77-9)

2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene (CAS No. 372120-77-9) is a highly specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring both bromine and trifluoromethyl functional groups, makes it a versatile building block for organic synthesis. Researchers and industry professionals frequently search for "2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene applications" or "CAS 372120-77-9 synthesis methods," reflecting its growing importance in modern chemistry.

The compound's dual bromine substitution and electron-withdrawing trifluoromethyl group contribute to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These properties align with current trends in sustainable chemistry, where efficient halogenated intermediates reduce waste in multi-step syntheses. Searches like "green chemistry with brominated aromatics" or "trifluoromethyl benzene derivatives in drug discovery" highlight its relevance to cutting-edge research.

From a structural perspective, the bromomethyl moiety at the 4-position enables further functionalization through nucleophilic substitution, while the 2-bromo substituent serves as an excellent leaving group for metal-catalyzed reactions. This dual functionality explains why queries such as "site-selective reactions of 372120-77-9" or "bromomethyl benzene derivatives stability" frequently appear in scientific literature searches. The compound's crystalline form and well-defined melting point (typically 45-48°C) make it particularly valuable for quality control in industrial applications.

In pharmaceutical contexts, the trifluoromethyl group enhances metabolic stability and membrane permeability—key factors driving searches for "CF3-containing building blocks for medicinal chemistry." Recent publications demonstrate its use in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. The compound's role in creating fluorinated liquid crystals also connects to display technology advancements, responding to queries about "high-performance OLED materials."

Handling 2-Bromo-4-(bromomethyl)-1-(trifluoromethyl)benzene requires standard organic chemistry precautions, with proper ventilation and personal protective equipment. Its stability under inert atmospheres and compatibility with common organic solvents (e.g., THF, DCM) make it practical for laboratory use. Analytical techniques like HPLC, GC-MS, and NMR (particularly ¹⁹F NMR for the CF₃ group) are essential for characterization, as reflected in technical queries about "CAS 372120-77-9 purity analysis."

Market trends show increasing demand for this compound, especially in regions with robust pharmaceutical R&D sectors. Patent analyses reveal its incorporation in novel heterocyclic compounds and polymer precursors, answering commercial searches for "brominated benzene derivatives suppliers." Environmental considerations have also spurred interest in its biodegradation pathways, with studies investigating "halogenated aromatic degradation mechanisms."

Future applications may exploit its photophysical properties for advanced sensors or energy storage materials, areas generating buzz in scientific communities. As synthetic methodologies evolve—particularly in C-F bond activation and flow chemistry—this compound's utility will likely expand, addressing emerging queries about "continuous processing of bromo/trifluoromethyl aromatics." Its balanced lipophilicity and structural rigidity continue to inspire innovation across multiple disciplines.